Cas no 2680758-42-1 (Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2680758-42-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6382053
• PubChem ID: 165913846
• Update Time: 2025-06-11

Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7272053
• benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 2680758-42-1
• Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H21NO4/c17-9-7-15(12-18)6-8-16(11-15)14(19)20-10-13-4-2-1-3-5-13/h1-5,17-18H,6-12H2
• InChI Key： DADDIDDLRYFLJE-UHFFFAOYSA-N
• SMILES： OCC1(CCO)CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70Ų

Additional information on Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2680758-42-1): An Overview

Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2680758-42-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical synthesis. This compound, characterized by its unique structural features, offers a range of properties that make it a valuable component in the development of novel drugs and materials.

The chemical structure of Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is composed of a benzyl group, a pyrrolidine ring, and hydroxyl functionalities. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it suitable for a variety of applications. The benzyl group provides aromatic stability and reactivity, while the pyrrolidine ring offers nitrogen-containing cyclic structure that can participate in various chemical reactions. The hydroxyl groups, on the other hand, enhance the molecule's solubility and reactivity in polar solvents.

In the realm of pharmaceutical research, Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of new drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have utilized this compound in the synthesis of novel inhibitors for protein kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through these inhibitors could lead to more effective and targeted cancer treatments.

Moreover, Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has been investigated for its potential in central nervous system (CNS) disorders. A study published in the Journal of Medicinal Chemistry highlighted its use as an intermediate in the synthesis of compounds with neuroprotective properties. These compounds have shown potential in mitigating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease by protecting neurons from oxidative stress and promoting neurogenesis.

The versatility of Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate extends beyond pharmaceutical applications. In materials science, this compound has been used as a precursor for the synthesis of advanced polymers and coatings. The unique combination of aromatic and cyclic structures provides excellent thermal stability and mechanical strength to the resulting materials. Researchers at MIT have developed novel polymeric materials using this compound that exhibit enhanced barrier properties and durability, making them suitable for use in various industrial applications.

In addition to its synthetic utility, Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has been studied for its environmental impact. A recent study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that it is biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly. This finding is crucial for ensuring sustainable practices in chemical synthesis and pharmaceutical production.

The safety profile of Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is another important aspect to consider. Extensive toxicological studies have been conducted to assess its potential hazards. These studies have shown that the compound is generally safe when handled under appropriate conditions. However, like any chemical substance, it should be used with caution and proper safety measures should be followed to prevent exposure and ensure worker safety.

In conclusion, Benzyl 3-(2-hydroxyethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2680758-42-1) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and environmental research. Its unique chemical structure and properties make it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.